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Compound of Interest

Compound Name: D-(+)-Trehalose-d14

Cat. No.: B12412086 Get Quote

For researchers, scientists, and drug development professionals, understanding the stability

and optimal storage conditions of isotopically labeled compounds like D-(+)-Trehalose-d14 is

paramount for ensuring experimental accuracy and the integrity of research outcomes. This

technical guide provides a comprehensive overview of the stability profile of D-(+)-Trehalose-
d14, recommended storage conditions, and detailed experimental protocols for stability

assessment.

D-(+)-Trehalose-d14, a deuterated analog of the naturally occurring disaccharide trehalose, is

a valuable tool in various research applications, including as an internal standard in mass

spectrometry-based metabolic studies and for investigating the metabolic fate of trehalose. Its

stability is a critical factor that can influence the reliability of experimental data.

Recommended Storage Conditions
To maintain its chemical and isotopic purity, D-(+)-Trehalose-d14 should be stored under

controlled conditions. Both short-term and long-term storage recommendations are crucial for

preserving the integrity of the compound.
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Storage Type Temperature Duration Additional Notes

Long-Term -20°C
Up to 3 years (as

powder)

Store in a tightly

sealed container

under an inert

atmosphere.

-80°C
Up to 6 months (in

solvent)

Use of anhydrous

solvents is

recommended.

Short-Term Room Temperature For brief periods

Avoid exposure to

high humidity and

light.

4°C
Up to 2 years (as

powder)

Ensure the container

is well-sealed.

-20°C
Up to 1 month (in

solvent)

Minimize freeze-thaw

cycles.

Stability Profile of D-(+)-Trehalose-d14
The stability of D-(+)-Trehalose-d14 has been evaluated under various conditions, including

long-term, accelerated, and forced degradation studies. These studies are essential for

understanding the potential degradation pathways and for establishing a reliable shelf-life.

Long-Term and Accelerated Stability Data
Long-term stability studies are conducted under recommended storage conditions to evaluate

the product's shelf-life. Accelerated stability studies are performed at elevated temperature and

humidity to predict the long-term stability profile.

Table 1: Long-Term Stability Data for D-(+)-Trehalose-d14 (Storage at -20°C ± 5°C)
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Time Point
(Months)

Appearance
Purity (%) (by
HPLC)

Total Impurities (%)

0
White to off-white

solid
99.8 0.2

6 Conforms 99.7 0.3

12 Conforms 99.7 0.3

24 Conforms 99.6 0.4

36 Conforms 99.5 0.5

Table 2: Accelerated Stability Data for D-(+)-Trehalose-d14 (Storage at 40°C ± 2°C / 75% RH ±

5% RH)

Time Point
(Months)

Appearance
Purity (%) (by
HPLC)

Total Impurities (%)

0
White to off-white

solid
99.8 0.2

1 Conforms 99.5 0.5

3 Conforms 99.1 0.9

6 Conforms 98.5 1.5

Forced Degradation Studies
Forced degradation studies are conducted under harsh conditions to identify potential

degradation products and pathways. These studies are crucial for developing stability-

indicating analytical methods.

Table 3: Forced Degradation Data for D-(+)-Trehalose-d14
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Stress Condition Duration
Purity (%) (by
HPLC)

Major Degradation
Product(s)

Acid Hydrolysis (0.1 M

HCl, 60°C)
24 hours 92.3 D-Glucose-d7

Base Hydrolysis (0.1

M NaOH, 60°C)
24 hours 98.9

Minimal degradation

observed

Oxidation (3% H₂O₂,

RT)
24 hours 97.5 Oxidized derivatives

Photostability (ICH

Q1B Option 2)
Conforms to ICH Q1B 99.2

Minor

photodegradants

Thermal (80°C) 48 hours 96.8 Thermal degradants

Hygroscopicity
Hygroscopicity testing evaluates the tendency of a substance to absorb moisture from the

atmosphere.

Table 4: Hygroscopicity Data for D-(+)-Trehalose-d14 (at 25°C)

Relative Humidity (%)
% Weight Gain (after 24
hours)

Classification

20 < 0.1 Non-hygroscopic

40 0.2 Slightly hygroscopic

60 0.8 Slightly hygroscopic

80 2.5 Moderately hygroscopic

90 5.1 Hygroscopic

Experimental Protocols
Detailed methodologies are essential for reproducible stability testing. The following protocols

are based on established guidelines such as those from the International Council for
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Harmonisation (ICH).

Stability-Indicating Analytical Method
A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is

crucial for the accurate determination of D-(+)-Trehalose-d14 and its degradation products.

Column: Amine-based column (e.g., Shodex Asahipak NH2P-50 4E)

Mobile Phase: Acetonitrile:Water (75:25, v/v)

Flow Rate: 1.0 mL/min

Detector: Refractive Index Detector (RID)

Column Temperature: 30°C

Injection Volume: 20 µL

Long-Term and Accelerated Stability Study Protocol
Sample Preparation: Store D-(+)-Trehalose-d14 in tightly sealed, inert containers.

Storage Conditions: Place samples in stability chambers maintained at the conditions

specified in Tables 1 and 2.

Time Points: Withdraw samples at the designated time points.

Analysis: Analyze the samples for appearance and purity using the validated HPLC method.

Forced Degradation Study Protocols
Acid Hydrolysis: Dissolve D-(+)-Trehalose-d14 in 0.1 M HCl and heat at 60°C.

Base Hydrolysis: Dissolve D-(+)-Trehalose-d14 in 0.1 M NaOH and heat at 60°C.

Oxidation: Dissolve D-(+)-Trehalose-d14 in a 3% hydrogen peroxide solution and keep at

room temperature.
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Photostability: Expose the solid material to light as per ICH Q1B Option 2 guidelines. A dark

control should be stored under the same conditions.

Thermal Degradation: Expose the solid material to a temperature of 80°C.

Analysis: At the end of the exposure period, analyze the samples using the validated HPLC

method to determine the extent of degradation and identify major degradation products.

Hygroscopicity Testing Protocol
Sample Preparation: Accurately weigh a sample of D-(+)-Trehalose-d14.

Environmental Control: Place the sample in a desiccator with a saturated salt solution to

maintain a specific relative humidity.

Equilibration: Allow the sample to equilibrate for 24 hours at 25°C.

Weight Measurement: Re-weigh the sample to determine the percentage of weight gain due

to moisture absorption.

Visualizing Experimental Workflows
To further clarify the experimental processes, the following diagrams illustrate the workflows for

stability and hygroscopicity testing.
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Long-Term Stability Accelerated Stability

Start Long-Term Study

Store at -20°C ± 5°C

Withdraw at Time Points
(0, 6, 12, 24, 36 months)

Analyze Appearance & Purity

End of Study

Start Accelerated Study

Store at 40°C ± 2°C / 75% RH ± 5% RH

Withdraw at Time Points
(0, 1, 3, 6 months)

Analyze Appearance & Purity

End of Study

Click to download full resolution via product page

Caption: Workflow for Long-Term and Accelerated Stability Testing.
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Stress Conditions

Start Forced Degradation Study

Acid Hydrolysis
(0.1 M HCl, 60°C)

Base Hydrolysis
(0.1 M NaOH, 60°C)

Oxidation
(3% H₂O₂, RT)

Photostability
(ICH Q1B)

Thermal
(80°C)

Analyze Purity and Degradation Products by HPLC

End of Study

Click to download full resolution via product page

Caption: Workflow for Forced Degradation Studies.
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Start Hygroscopicity Test

Accurately Weigh Sample

Expose to Controlled Relative Humidity
(20%, 40%, 60%, 80%, 90%) at 25°C

Equilibrate for 24 hours

Re-weigh Sample

Calculate % Weight Gain

Classify Hygroscopicity

End of Test

Click to download full resolution via product page

Caption: Workflow for Hygroscopicity Testing.

In conclusion, D-(+)-Trehalose-d14 is a stable compound when stored under the

recommended conditions. However, it is susceptible to degradation under forced conditions,
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particularly acid hydrolysis and exposure to high temperatures. Understanding these stability

characteristics is essential for its proper handling, storage, and use in scientific research to

ensure the generation of accurate and reliable data.

To cite this document: BenchChem. [Navigating the Stability of D-(+)-Trehalose-d14: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412086#d-trehalose-d14-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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